Cas no 1805104-91-9 (Methyl 4-bromo-2-cyano-5-formylbenzoate)

• Product Name: Methyl 4-bromo-2-cyano-5-formylbenzoate
• CAS No: 1805104-91-9
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4706632
• Update Time: 2023-08-15

Methyl 4-bromo-2-cyano-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-cyano-5-formylbenzoate

• Inchi： 1S/C10H6BrNO3/c1-15-10(14)8-2-7(5-13)9(11)3-6(8)4-12/h2-3,5H,1H3
• InChI Key： ILFBQQQVSAKSGT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C(=O)OC)=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• Topological Polar Surface Area: 67.2